BENGHE Foundational & Exploratory

Check Availability & Pricing

2'5'-Dichloroacetophenone safety data sheet
(SDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'5"-Dichloroacetophenone

Cat. No.: B105169

An In-depth Technical Guide to the Safety of 2',5'-Dichloroacetophenone

Product Identifier: 2',5'-Dichloroacetophenone CAS Number: 2476-37-1[1][2][3][4][5][6][7]
Molecular Formula: CsHeCl20[1][2][3][7]

This document provides a comprehensive safety and technical overview of 2',5'-
Dichloroacetophenone, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) and
chemical supplier data. It is crucial to note that some safety classifications and physical
properties show discrepancies across different sources; therefore, users should always consult
the specific SDS provided by their supplier.

Chemical and Physical Properties

2'.5'-Dichloroacetophenone is a colorless to yellow or brown clear liquid.[2] It is utilized as a
versatile chemical intermediate, particularly in the synthesis of pharmaceuticals and
agrochemicals.[2] The quantitative physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Weight 189.04 g/mol [21[3]1[6][8]

CAS Number 2476-37-1 [LI[2113114115118117]

EC Number 219-605-8 [11[3][6]
Colorless to yellow to brown

Appearance o [21[7]
clear liquid

Melting Point 11-14°C [1][2]

N ) 102 - 128 °C (at various

Boiling Point [11[2]
pressures)

Density 1.312 - 1.352 g/cm? (at 25 °C) [2][6]

] 50 °C to 113 °C (Note: Data is

Flash Point o [1]
conflicting)

Refractive Index ~1.5624 (at 20 °C) [21[61[7]

Purity / Assay

98% to 299%

[2][6]

Hazard Identification and Classification

There is significant variation in the hazard classification of 2',5'-Dichloroacetophenone among

suppliers. Some sources classify it as an irritant, while others state it is not a hazardous

substance.[9] This underscores the importance of consulting the supplier-specific SDS.

Based on available data, the GHS classification is as follows:

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure ~ H335: May cause respiratory irritation
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The logical flow from exposure to necessary safety precautions is visualized below. This
diagram outlines the primary exposure routes, the potential hazards as identified by GHS

statements, and the corresponding first aid and personal protective equipment (PPE)
responses.

Potential Harm
(Consult SDS)

First Aid:
iy

irst Ai
Rinse Cautiously with Water

First Aid: PPE: First Aid:
Wash with Soap & Water Safety Goggles Rinse Mouth, Get Medical Attention

Hazard and Response Flow for 2',5-Dichloroacetophenone

Click to download full resolution via product page

Caption: Logical flow of exposure, hazards, and safety responses.

Safe Handling, Storage, and Personal Protection

Proper handling and storage are critical to ensure safety in a laboratory setting.
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Category Recommendation Source(s)

Limit all unnecessary personal
contact. Use in a well-
) ventilated area. Wash hands
Handling ] [10][11]
thoroughly after handling.
Avoid contact with skin and

eyes.

Store in a cool, dry, well-
ventilated area. Keep

Storage containers tightly closed and [2][10]
sealed. Store away from

incompatible materials.

) ) Eyes/Face: Wear safety
Personal Protective Equipment

glasses with side-shields or [11]
(PPE)

chemical goggles.

Skin: Wear protective gloves

o [11]
(e.g., nitrile rubber).
Respiratory: Use a
NIOSH/MSHA approved
[10]

respirator if exposure limits are

exceeded or irritation occurs.

Stability and Reactivity

Understanding the chemical stability and reactivity is essential for preventing hazardous
situations.
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Parameter Description Source(s)
No specific reactivity hazards
Reactivity have been identified under [10]
normal conditions.
) B Stable under recommended
Chemical Stability N [10]
storage conditions.
N ] Incompatible products, excess
Conditions to Avoid o [10]
heat, and sources of ignition.
) ) Strong oxidizing agents, strong
Incompatible Materials
bases.
Under fire conditions, may
Hazardous Decomposition produce carbon monoxide (1]

Products

(CO), carbon dioxide (CO2),

and hydrogen chloride gas.

Toxicological and Ecological Information

Limited quantitative toxicological and ecological data is available in the public domain for 2',5'-

Dichloroacetophenone. Much of the data is listed as "no data available.”

Toxicological Data
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Effect Result Source(s)
Acute Toxicity (Oral, Dermal, .
) No data available [1]
Inhalation)
Skin Corrosion/Irritation Causes skin irritation (H315)
) o Causes serious eye irritation

Serious Eye Damage/Irritation
(H319)
No component is identified as

) o a probable, possible, or

Carcinogenicity ) ) [11]
confirmed human carcinogen
by IARC.

Ecological Data
Effect Result Source(s)

Toxicity to Fish

No data available

[1]

Toxicity to Daphnia

No data available

[1]

Persistence and Degradability

No data available

[1]

Bioaccumulative Potential

No data available

[1]

Water Hazard Class (WGK)

WGK 3: Severely hazardous to

water

[6]

Experimental Protocols and Data Interpretation

Safety Data Sheets summarize the results of safety-related experiments but do not typically

provide detailed, step-by-step experimental protocols. The methodologies for determining key

safety parameters are standardized by regulatory bodies like the OECD (Organisation for

Economic Co-operation and Development) and ASTM (American Society for Testing and

Materials).

o Flash Point Determination: The flash point, a measure of the flammability of a liquid, is often

determined using a closed-cup apparatus, such as the Pensky-Martens closed-cup tester
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(ASTM D93). This involves heating the liquid in a controlled manner and introducing an
ignition source periodically to determine the lowest temperature at which the vapors ignite.
The conflicting flash point data for this compound highlights the sensitivity of this
measurement to the specific method and purity of the substance.[1]

e GHS Hazard Classification: The determination of skin and eye irritation (H315, H319)
typically involves in vitro or in vivo studies following OECD guidelines (e.g., OECD 439 for In
Vitro Skin Irritation). These tests assess the potential of a substance to cause reversible
inflammatory changes to the skin or eyes upon application.

» Toxicological Data (LDso/LCso0): When available, values for acute toxicity (Lethal Dose, 50%
or Lethal Concentration, 50%) are derived from animal studies using standardized protocols
(e.g., OECD 420, 423, or 425 for acute oral toxicity). The absence of this data for 2',5'-
Dichloroacetophenone in many public sources suggests that comprehensive toxicological
testing may not have been conducted or published.[1]

Given the inconsistencies and data gaps, a cautious approach is warranted. All laboratory work
should be conducted under the assumption that the material is hazardous, following the
precautionary statements and PPE recommendations outlined in the most conservative
available SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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